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Compound of Interest

Compound Name: 6-Fluoropyridin-2-amine

Cat. No.: B074216 Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6-Fluoropyridin-2-amine. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical.

Chemical Identifier:

Name: 6-Fluoropyridin-2-amine (also known as 2-Amino-6-fluoropyridine)

CAS Number: 1597-32-6[1][2]

Hazard Summary: 6-Fluoropyridin-2-amine is a hazardous substance that is toxic if

swallowed or in contact with skin, causes severe skin burns and eye damage, and may cause

respiratory irritation.[2][3][4] It is also harmful to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 6-Fluoropyridin-2-amine to prevent

exposure. The following table summarizes the required protective gear.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Goggles or

Face Shield

Chemical splash

goggles meeting

EN166 (EU) or OSHA

29 CFR 1910.133

(US) standards. A face

shield is

recommended when

there is a risk of

splashing.[1][5]

Protects against

severe eye damage

and irritation from

splashes or dust.[3][6]

Skin Protection
Chemical-Resistant

Gloves

CE-approved gloves

(e.g., nitrile rubber,

neoprene).

Breakthrough time

and suitability should

be confirmed with the

glove supplier.[3]

Prevents skin contact,

as the substance is

toxic and can cause

severe burns.[3]

Protective Clothing

Flame-retardant,

antistatic protective

clothing or a chemical-

resistant suit.[3][7] A

lab coat is the

minimum requirement.

Protects the body

from skin contact and

contamination.[1]

Footwear

Chemical-resistant

boots with steel toe

and shank.[8]

Protects feet from

spills and falling

objects.

Respiratory Protection
Air-Purifying

Respirator

Required when dusts

are generated.[3] Use

a NIOSH/MSHA or

European Standard

EN 149 approved

respirator with a

particle filter.[1][9]

Prevents inhalation of

harmful dust, which

can cause respiratory

irritation.[4]
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Operational and Disposal Plans
Handling and Storage:

Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[1]

Avoid breathing dust and prevent contact with skin, eyes, and clothing.[1][6] Do not eat,

drink, or smoke when using this product.[3] Wash hands and face thoroughly after handling.

[3][6]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][9] Store

locked up.[3] The recommended storage temperature is typically found on the product label.

[3]

Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water for several minutes, removing contact

lenses if present and easy to do.[3] Seek immediate medical attention.[1]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower.[3] Seek immediate medical attention.[1]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][3]

Call a poison center or doctor immediately.[3]

Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting.[1] Call a poison center or

doctor immediately.[1][3]

Spills: Evacuate the area. Avoid dust formation.[1] Sweep up the material and place it in a

suitable container for disposal.[1]

Disposal:

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][3] Do not allow the product to enter drains.[6]

Workflow for Handling 6-Fluoropyridin-2-amine
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The following diagram outlines the standard operating procedure for working with 6-
Fluoropyridin-2-amine.
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Notify Supervisor

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b074216?utm_src=pdf-body
https://www.benchchem.com/product/b074216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Standard Operating Procedure for 6-Fluoropyridin-2-amine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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